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Compound of Interest

Compound Name: 2-Bromo-4-chloro-5-nitrotoluene

CAS No.: 40371-64-0

Cat. No.: B1608888

Get Quote

This technical guide provides a detailed analysis of the spectroscopic data for 2-Bromo-4-
chloro-5-nitrotoluene, a key intermediate in advanced organic synthesis.[1] The unique

electronic environment of this polysubstituted aromatic compound, arising from the interplay of

electron-donating and electron-withdrawing groups, makes a thorough spectroscopic

characterization essential for its application in drug development and materials science. This

document is intended for researchers, scientists, and professionals in drug development who

require a comprehensive understanding of the structural elucidation of this molecule through

nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS).

Molecular Structure and Key Features
2-Bromo-4-chloro-5-nitrotoluene (CAS No. 40371-64-0) possesses a molecular formula of

C₇H₅BrClNO₂ and a molecular weight of 250.48 g/mol .[1] The strategic placement of bromo,

chloro, nitro, and methyl substituents on the toluene backbone offers multiple reactive sites for

further chemical transformations. A clear understanding of its spectral signature is paramount

for reaction monitoring and quality control.

Figure 1: Structure of 2-Bromo-4-chloro-5-nitrotoluene.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a

molecule. Due to the absence of publicly available experimental spectra for 2-Bromo-4-chloro-
5-nitrotoluene, the following data is based on established principles of NMR spectroscopy and

predictive algorithms.

¹H NMR Spectroscopy
The proton NMR spectrum is expected to show distinct signals for the aromatic protons and the

methyl group protons, with their chemical shifts influenced by the electronic effects of the

substituents.

Predicted ¹H NMR Data (500 MHz, CDCl₃)

Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~8.05 s 1H H-6

~7.85 s 1H H-3

| ~2.50 | s | 3H | -CH₃ |

Interpretation:

Aromatic Protons: The two aromatic protons, H-3 and H-6, are expected to appear as

singlets due to the lack of adjacent protons for spin-spin coupling. The proton at the 6-

position (H-6) is deshielded by the adjacent electron-withdrawing nitro group and the

bromine atom, thus resonating at a lower field (~8.05 ppm). The proton at the 3-position (H-

3) is also deshielded, though to a slightly lesser extent, and is predicted to appear around

7.85 ppm.

Methyl Protons: The methyl group protons are in a relatively shielded environment and are

expected to produce a singlet at approximately 2.50 ppm.

Experimental Protocol for ¹H NMR:
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Sample Preparation: Dissolve approximately 5-10 mg of 2-Bromo-4-chloro-5-nitrotoluene
in 0.6-0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% tetramethylsilane (TMS) as

an internal standard.

Instrument Setup: Acquire the spectrum on a 500 MHz NMR spectrometer.

Data Acquisition: Obtain the ¹H NMR spectrum with a sufficient number of scans to achieve a

good signal-to-noise ratio.

Data Processing: Process the free induction decay (FID) with an appropriate window

function and Fourier transform to obtain the frequency-domain spectrum. Phase and

baseline correct the spectrum, and reference the chemical shifts to the TMS signal at 0.00

ppm.

¹³C NMR Spectroscopy
The ¹³C NMR spectrum provides information about the carbon skeleton of the molecule. Each

unique carbon atom will give a distinct signal.

Predicted ¹³C NMR Data (125 MHz, CDCl₃)

Chemical Shift (δ, ppm) Assignment

~148.0 C-5 (C-NO₂)

~140.0 C-4 (C-Cl)

~138.0 C-2 (C-Br)

~135.0 C-1 (C-CH₃)

~128.0 C-6

~125.0 C-3

| ~20.0 | -CH₃ |

Interpretation:
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The chemical shifts of the aromatic carbons are significantly influenced by the attached

substituents.

Carbons bearing electronegative groups (NO₂, Cl, Br) are deshielded and appear at lower

fields. The carbon attached to the nitro group (C-5) is expected to be the most deshielded.

The quaternary carbons (C-1, C-2, C-4, C-5) will generally have lower intensities compared

to the protonated carbons (C-3, C-6).

The methyl carbon is highly shielded and will appear at a high field (~20.0 ppm).

Figure 2: Predicted NMR correlations for 2-Bromo-4-chloro-5-nitrotoluene.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule by measuring

the absorption of infrared radiation.

Predicted IR Absorption Bands

Wavenumber (cm⁻¹) Intensity Assignment

~3100-3000 Medium Aromatic C-H stretch

~2950-2850 Medium -CH₃ stretch

~1590, ~1470 Medium-Strong Aromatic C=C stretch

~1530, ~1350 Strong
Asymmetric and symmetric

NO₂ stretch

~1100-1000 Strong C-Cl stretch

~700-600 Strong C-Br stretch

| ~900-800 | Strong | C-H out-of-plane bending |

Interpretation:
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Nitro Group: The most characteristic peaks in the IR spectrum of 2-Bromo-4-chloro-5-
nitrotoluene will be the strong absorptions corresponding to the asymmetric and symmetric

stretching of the nitro group, expected around 1530 cm⁻¹ and 1350 cm⁻¹, respectively.

Aromatic Ring: The presence of the aromatic ring will be confirmed by the C-H stretching

vibrations above 3000 cm⁻¹ and the C=C stretching vibrations in the 1600-1450 cm⁻¹ region.

Halogens: The carbon-halogen bonds will give rise to strong absorptions in the fingerprint

region, with the C-Cl stretch typically appearing around 1100-1000 cm⁻¹ and the C-Br stretch

at a lower wavenumber, around 700-600 cm⁻¹.

Experimental Protocol for IR Spectroscopy (ATR):

Sample Preparation: Place a small amount of the solid sample directly onto the diamond

crystal of the Attenuated Total Reflectance (ATR) accessory.

Instrument Setup: Use a Fourier Transform Infrared (FTIR) spectrometer equipped with a

universal ATR accessory.

Data Acquisition: Collect the spectrum over the range of 4000-400 cm⁻¹ with a resolution of 4

cm⁻¹. Co-add a sufficient number of scans (e.g., 16 or 32) to obtain a high-quality spectrum.

Data Processing: Perform a background subtraction using a spectrum of the clean ATR

crystal.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, aiding in its identification and structural elucidation.

Predicted Mass Spectrometry Data (Electron Ionization - EI)
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m/z Relative Intensity Assignment

251/249/247 High [M]⁺ (Molecular ion)

236/234/232 Medium [M - CH₃]⁺

203/201/199 Medium [M - NO₂]⁺

168 High
[M - NO₂ - Cl]⁺ or [M - NO₂ -

Br]⁺

127 Medium [C₇H₅Cl]⁺

| 91 | Medium | [C₇H₅]⁺ |

Interpretation:

Molecular Ion: The molecular ion peak ([M]⁺) will exhibit a characteristic isotopic pattern due

to the presence of bromine (⁷⁹Br and ⁸¹Br in ~1:1 ratio) and chlorine (³⁵Cl and ³⁷Cl in ~3:1

ratio). This will result in a cluster of peaks at m/z 247, 249, and 251.

Fragmentation: Common fragmentation pathways for this molecule under electron ionization

would involve the loss of the substituents.

Loss of a methyl radical (-15 amu) would give a fragment ion cluster around m/z 232-236.

Loss of the nitro group (-46 amu) would result in a significant fragment ion cluster around

m/z 199-203.

Subsequent loss of the halogen atoms from the [M - NO₂]⁺ fragment would also be

expected.
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[M]⁺˙
m/z 247, 249, 251

[M - CH₃]⁺
m/z 232, 234, 236

- •CH₃

[M - NO₂]⁺
m/z 199, 201, 203

- •NO₂

[M - NO₂ - X]⁺
m/z 168

- •Br or •Cl

Click to download full resolution via product page

Figure 3: A plausible mass spectrometry fragmentation pathway for 2-Bromo-4-chloro-5-
nitrotoluene.

Experimental Protocol for Mass Spectrometry (EI):

Sample Introduction: Introduce a small amount of the sample into the mass spectrometer via

a direct insertion probe or by gas chromatography if the compound is sufficiently volatile and

thermally stable.

Ionization: Use electron ionization (EI) with a standard electron energy of 70 eV.

Mass Analysis: Scan a mass range appropriate for the compound, for example, m/z 40-300.

Data Acquisition: Acquire the mass spectrum, ensuring good ion statistics.

Conclusion
The predicted spectroscopic data for 2-Bromo-4-chloro-5-nitrotoluene provides a detailed

fingerprint for the structural confirmation of this important synthetic intermediate. The

combination of ¹H NMR, ¹³C NMR, IR, and MS data allows for an unambiguous assignment of

its structure. While the data presented here is predictive, it is based on well-established
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spectroscopic principles and provides a robust framework for the analysis of this and related

compounds. Experimental verification of this data is recommended for rigorous quality control

in a research or drug development setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1608888/docs?utm_src=pdf-body#spectroscopic-data-of-2-bromo-4-chloro-5-nitrotoluene-a-technical-guide
https://pubchem.ncbi.nlm.nih.gov/compound/3084778
https://www.benchchem.com/product/b1608888?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/de/product/b1608888
https://www.benchchem.com/product/b1608888/docs#spectroscopic-data-of-2-bromo-4-chloro-5-nitrotoluene-a-technical-guide
https://www.benchchem.com/product/b1608888/docs#spectroscopic-data-of-2-bromo-4-chloro-5-nitrotoluene-a-technical-guide
https://www.benchchem.com/product/b1608888/docs#spectroscopic-data-of-2-bromo-4-chloro-5-nitrotoluene-a-technical-guide
https://www.benchchem.com/product/b1608888/docs#spectroscopic-data-of-2-bromo-4-chloro-5-nitrotoluene-a-technical-guide
https://www.benchchem.com/product/b1608888?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1608888?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1608888?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

